Cas no 133-05-1 ((-)-Asarinin)

• Product Name: (-)-Asarinin
• CAS No: 133-05-1
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• MDL: MFCD08693512
• CID: 218739
• PubChem ID: 329824981
• Update Time: 2025-06-09

(-)-Asarinin Chemical and Physical Properties

Names and Identifiers

• (-)-ASARININ 97
• ASARININ(P)
• 5-[(1R,3aR,4S,6aR)-4-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-1-yl]-1,3-benzodioxole
• (1R,3aR,4S,6aR)-1,4-bis(benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan
• 1,3-Benzodioxole,5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-
• 5,5'-(1R,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbi s(1,3-benzodioxole)
• ASARININ
• (-)-asarinin
• L-Asarinin
• (-)-Episesamin
• (-)-ASARININ 97
• (-)-ASARININ 97%
• L-Asarinin/ (-)-asarinin
• (-)-Asarinin 97, 98%, from Asarum sieboldii Miq.
• AI 3-21202
• Asarinin, (+)-
• SDCCGMLS-0066831.P001
• 5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
• SPBio_000701
• SpecPlus_000958
• AKOS040750231
• Spectrum5_000490
• DivK1c_007054
• 133-05-1
• KBio2_002036
• KBio3_002243
• 5-[(1R,3aR,4S,6aR)-4-(2H-1,3-benzodioxol-5-yl)-hexahydrofuro[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
• 133-03-9
• F6PWY73ZGT
• 5-[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
• SMR001397394
• Spectrum4_001725
• (-)-Asarinin, >=98% (HPLC)
• Spectrum2_000811
• 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1S-(1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.))-
• Spectrum_001556
• 1H,3H-FURO(3,4-C)FURAN, 3A.BETA.,4,6,6A.BETA.-TETRAHYDRO-1.ALPHA.,4.BETA.-BIS(3,4-(METHYLENEDIOXY)PHENYL)-, (+)-
• AI3-00810
• NCGC00169785-01
• KBio2_004604
• ASARININ (-)
• ACon1_000986
• BDBM50101976
• Episesamin
• D85162
• 5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(1,3-benzodioxole)
• (+)-Episesamin
• TNP00112
• AI3-21202
• ASARININ, (+/-)-
• NCGC00017230-01
• MLS002473313
• 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (1alpha,3a alpha,4beta,6a alpha)-
• BSPBio_002743
• 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.)-
• D-asarinin
• KBio2_007172
• KBioGR_002110
• SCHEMBL976772
• HMS2223C09
• C3RVX72NMG
• ASARININ DL-FORM [MI]
• 1,3-Benzodioxole, 5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-
• UNII-C3RVX72NMG
• Isosesamin
• KBio1_001998
• Spectrum3_001162
• CHEMBL43469
• DTXSID201033462
• AS-76837
• 1,3-BENZODIOXOLE, 5,5'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, REL-
• ASARININ D-FORM [MI]
• NSC-31773
• NCGC00169785-04!5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
• (+)-Asarinin
• NSC 31773
• SPECTRUM1504180
• (1R,3aR,4S,6aR)-1,4-di(benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan
• MEGxp0_001224
• 1-Asarinine
• NCGC00169785-02
• CCG-39667
• 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (+)-
• UNII-F6PWY73ZGT
• KBioSS_002036
• C22587
• (-)-Asarinin

• MDL： MFCD08693512
• Inchi： 1S/C20H18O6/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2/t13-,14-,19-,20+/m0/s1
• InChI Key： PEYUIKBAABKQKQ-WZBLMQSHSA-N
• SMILES： O1C[C@@H]2[C@@H](C3=CC=C4C(=C3)OCO4)OC[C@@H]2[C@@H]1C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 354.11000
• Monoisotopic Mass: 354.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Color/Form: Cryst.
• Density: 1.385±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-122 °C (lit.)
• Boiling Point: 504.4±50.0 °C at 760 mmHg
• Flash Point: 212.3±30.0 °C
• Refractive Index: 1.622
• Solubility: Insuluble (4.3E-4 g/L) (25 ºC),
• PSA: 55.38000
• LogP: 3.21920
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(-)-Asarinin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on (-)-Asarinin

Exploring (-)-Asarinin (CAS No. 133-05-1): A Comprehensive Guide to Its Properties and Applications

(-)-Asarinin, a naturally occurring lignan compound with the CAS number 133-05-1, has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This bioactive compound is commonly found in plants such as Asarum sieboldii and Sesamum indicum (sesame seeds), where it contributes to their medicinal and nutritional properties. Researchers and health enthusiasts alike are increasingly interested in (-)-Asarinin for its antioxidant, anti-inflammatory, and neuroprotective effects, making it a hot topic in the fields of nutraceuticals and functional foods.

One of the most frequently searched questions about (-)-Asarinin is its role in anti-aging and skin care. Studies suggest that this compound may help combat oxidative stress, a key factor in premature aging, by neutralizing free radicals. Additionally, its potential to modulate inflammatory pathways has sparked interest in its use for cosmeceutical formulations. Another trending topic is its application in traditional medicine, where it has been used for centuries in East Asian herbal remedies to treat conditions like headaches and respiratory issues.

The chemical structure of (-)-Asarinin (CAS 133-05-1) features a dibenzylbutyrolactone skeleton, which is characteristic of many biologically active lignans. This unique structure is responsible for its ability to interact with various cellular targets, including enzymes and receptors involved in metabolic regulation. Recent studies have explored its potential in weight management and blood sugar control, aligning with the growing consumer focus on metabolic health and natural supplements for wellness.

In the realm of pharmaceutical research, (-)-Asarinin is being investigated for its neuroprotective properties. With the rising global concern about cognitive decline and neurodegenerative diseases like Alzheimer's, this compound's ability to cross the blood-brain barrier and exert protective effects on neurons has made it a subject of intense study. Researchers are particularly interested in its potential to inhibit beta-amyloid aggregation, a hallmark of Alzheimer's pathology.

The extraction and purification of (-)-Asarinin from natural sources present interesting challenges that have become a focus for green chemistry enthusiasts. Modern techniques such as supercritical fluid extraction and chromatographic separation are being optimized to obtain high-purity (-)-Asarinin while minimizing environmental impact. This aligns with the current industry trend toward sustainable sourcing of bioactive compounds.

Quality control is another critical aspect when working with (-)-Asarinin (CAS 133-05-1). Analytical methods like HPLC and LC-MS are commonly employed to verify the identity and purity of this compound, especially for research and commercial applications. The growing demand for standardized herbal extracts has increased the importance of robust analytical protocols for compounds like (-)-Asarinin.

From a commercial perspective, (-)-Asarinin is finding applications beyond the health sector. The food industry is exploring its use as a natural preservative due to its antioxidant properties, while the cosmetics industry is incorporating it into anti-aging formulations. These diverse applications contribute to the compound's growing market potential in the natural products sector.

Future research directions for (-)-Asarinin include exploring its potential synergistic effects with other bioactive compounds, investigating its pharmacokinetics in greater detail, and developing novel delivery systems to enhance its bioavailability. As consumer interest in plant-based therapeutics continues to rise, (-)-Asarinin (CAS 133-05-1) is poised to remain an important subject of scientific inquiry and commercial development in the coming years.